Cas no 474538-99-3 (1'-benzyl-1,2-dihydrospiro[indole-3,4'-piperidine])

• Product Name: 1'-benzyl-1,2-dihydrospiro[indole-3,4'-piperidine]
• CAS No: 474538-99-3
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• MDL: MFCD04108106
• CID: 1026340
• PubChem ID: 16641028
• Update Time: 2025-04-20

1'-benzyl-1,2-dihydrospiro[indole-3,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 1'-Benzylspiro[indoline-3,4'-piperidine]
• 1,2-Dihydro-1'-(phenylmethyl)-spiro[3h-indole-3,4'-piperidine]
• 1'-benzylspiro[1,2-dihydroindole-3,4'-piperidine]
• 1,2-Dihydro-1'-(phenylmethyl)spiro[3H-indole-3,4'-piperidine]
• 1'-benzyl-1,2-dihydrospiro[indole-3,4'-piperidine]
• OFCNNQTXJKPKSI-UHFFFAOYSA-N
• FCH2798147
• OR315456
• AX8217420
• AB0025031
• AM20050418
• W6418
• ST24020901
• 1`-BENZYLSPIRO[INDOLINE-3,4`-PIPERIDINE
• CS-0156292
• DS-0766
• 1'-Benzylspiro[indoline-3 pound not4'-piperidine]
• DTXSID70586361
• 1\\'-benzylspiro[1,2-dihydroindole-3,4\\'-piperidine]
• 1`-BENZYLSPIRO[INDOLINE-3,4`-PIPERIDINE]
• A7269
• DB-070809
• AKOS005064517
• SCHEMBL6422849
• 474538-99-3

• MDL： MFCD04108106
• Inchi： 1S/C19H22N2/c1-2-6-16(7-3-1)14-21-12-10-19(11-13-21)15-20-18-9-5-4-8-17(18)19/h1-9,20H,10-15H2
• InChI Key： OFCNNQTXJKPKSI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC2(C3C=CC=CC=3NC2)CC1

Computed Properties

• Exact Mass: 278.17800
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 3.8

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• PSA: 15.27000
• LogP: 3.72180

1'-benzyl-1,2-dihydrospiro[indole-3,4'-piperidine] Security Information

• HazardClass：IRRITANT